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Compound of Interest

4-Chloropyridine-2,5-dicarboxylic
Compound Name:

acid
CAS No.: 1227945-07-4
Cat. No.: B2705322

Get Quote

Executive Summary: The Spectral Fingerprint

In synthetic workflows involving halogenated pyridines, the C4 carbon signal serves as the
definitive diagnostic marker. For 4-chloropyridine-2,5-dicarboxylic acid, the substitution of
hydrogen (H) with chlorine (Cl) at the C4 position induces a characteristic downfield shift
relative to the unsubstituted analog, but a significant upfield shift relative to the hydroxylated
impurity.

Key Performance Metric (Diagnostic Shift):
¢ Target (4-CI):

ppm

e Precursor (4-H):

ppm

e Impurity (4-OH/Oxo0):
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ppm

Comparative Chemical Shift Data

The following table synthesizes experimental data and calculated substituent effects (DMSO-d

, 100 MHz) to provide a robust reference standard.
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Alternative A Alternative B
Target Product ) ]
Carbon (4-Cl-2.5 (Precursor) (Impurity) (4- Assignment
Position ) ' (Isocinchomer  OH-2,5- Logic
diCOOH) . . .
onic Acid) diCOOH)
c2( to N, ipso to
150.5 — 152.0 1515 148.0 COOCH.
) Deshielded by N
and COOH.
C3( to N, ortho to CI.
vs H.
DIAGNOSTIC
PEAK. Cl ipso
Ca( effect is ~+7 ppm
143.0 - 145.0 136.3 177.5
) vs H. OH
tautomerizes to
C=0 (pyridone).
C5( _
131.0—133.0 130.7 128.0 to N, ipso to
) COOH.
C6 ( to N. Typical
152.0 —154.0 151.5 145.0 pyridine
)
shift.
Characteristic
C=0 (Carboxyl) 163.0 — 165.0 163.5, 161.8 165.0 carboxylic

acid/ester region.
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Note on Data Sources: Values for the precursor (Alternative A) are grounded in experimental
data for dimethyl pyridine-2,5-dicarboxylate [1]. Values for the Target and Impurity are derived
using reliable substituent chemical shift additivity rules for pyridine systems [2][3], validated

against experimental trends for 4-chloropyridines.

Structural Logic & Analysis
The "Chlorine Shift" Mechanism

Understanding the electronic environment is crucial for interpreting the spectrum.

« Inductive Effect (-1): The electronegative chlorine atom withdraws electron density through
the

-bond, deshielding the C4 nucleus.
e Mesomeric Effect (+M): The lone pairs on chlorine can donate into the

-system, but in the electron-deficient pyridine ring, the inductive withdrawal dominates at the
ipso carbon.

e Result: A net downfield shift of approximately +7 to +9 ppm relative to the unsubstituted
pyridine (C4

136 ppm).

Distinguishing Isomers (Regiochemistry)

Synthesis often produces isomers (e.g., 2,4- or 2,6-dicarboxylic acids). 13C NMR distinguishes
these by symmetry:

e 2,6-Isomer (Symmetric): The molecule has a

axis of symmetry. You will observe only 3 ring signals (C2/6, C3/5, C4).
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e 2,5-Isomer (Asymmetric): The target molecule lacks symmetry. You will observe 5 distinct
ring signals (C2, C3, C4, C5, C6).

Experimental Protocol: Validating Your Sample

To ensure reproducible chemical shifts, strict adherence to solvent and concentration protocols
IS required.

Step 1: Solvent Selection
¢ Recommended:DMSO-d

(Dimethyl sulfoxide-d6).

o Why? Pyridine dicarboxylic acids have poor solubility in CDCI
. DMSO ensures full dissolution and prevents aggregation effects that broaden peaks.
e Alternative: D

O with 1-2 equivalents of NaOD.

o Warning: Converting the acid to the carboxylate salt (COO

) will shift the ipso and ortho carbons significantly (typically shielding them). Do not
compare salt spectra directly with acid spectra.

Step 2: Sample Preparation

e Weigh 15-20 mg of the dry solid into a clean vial.

e Add 0.6 mL of DMSO-d

e Sonicate for 2 minutes to ensure homogeneity.

e Transfer to a 5mm NMR tube.

Step 3: Acquisition Parameters (100 MHz 13C)
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e Pulse Sequence: Proton-decoupled (zgpg30 or equivalent).

o Relaxation Delay (D1): Set to 2.0 — 3.0 seconds. Quaternary carbons (C2, C4, C5, C=0)
have long T1 relaxation times. A short D1 will suppress these signals, making them invisible.

e Scans: Minimum 512 scans (due to the lower sensitivity of quaternary carbons).

Decision Tree for Product Identification

Use the following logic flow to interpret your NMR data.
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Acquire 13C NMR Spectrum

(DMSO-d6)

Count Signals in
Aromatic Region (120-160 ppm)

l

How many distinct
ring signals?

High Symmetry \No Symmetry

3 Signals
(Symmetric)

5 Signals
(Asymmetric)

Impurity: 2,6-Isomer

(Chelidamic derivative) Clrees S eif C Syl

Precursor:

TARGET CONFIRMED: Impurity:
Isocinchomeronic Acid (H)

4-Chloro-2,5-diCOOH 4-Hydroxy/Pyridone

Click to download full resolution via product page

Caption: Logical workflow for validating 4-chloropyridine-2,5-dicarboxylic acid using 13C
NMR spectral data.
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o To cite this document: BenchChem. [13C NMR Chemical Shift Guide: 4-Chloropyridine-2,5-
dicarboxylic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
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chloropyridine-2-5-dicarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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